(1S)-1-(5-chloro-2-fluorophenyl)ethan-1-amine hydrochloride
Overview
Description
“(1S)-1-(5-chloro-2-fluorophenyl)ethan-1-amine hydrochloride” is a chemical compound that is widely used in scientific experiments, studies, and research. It is also known as 2-(5-chloro-2-fluorophenyl)ethan-1-amine .
Molecular Structure Analysis
The molecular formula of “(1S)-1-(5-chloro-2-fluorophenyl)ethan-1-amine hydrochloride” is C8H10Cl2FN . The InChI code is 1S/C8H9ClFN/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5H,3-4,11H2 .Scientific Research Applications
Catalytic Applications
Chiral amines like (1S)-1-(5-chloro-2-fluorophenyl)ethan-1-amine hydrochloride are often used in heterogeneous catalytic systems for the synthesis of other chiral compounds. They can be encapsulated in porous materials or used as organocatalysts for asymmetric catalysis, which is crucial in producing pharmaceuticals with the desired chirality .
Asymmetric Synthesis
In asymmetric synthesis, chiral amines serve as chiral bases for enantioselective deprotonation reactions or as resolving agents for racemic mixtures of acids. This is particularly important in the synthesis of enantiomerically pure pharmaceuticals .
Bioconversion Systems
Chiral amines are also functional in bioconversion systems, where they can act as intermediates or catalysts in biological transformations. This application is significant in the development of sustainable chemical processes .
Pharmaceutical Industry
The compound’s chirality makes it valuable in pharmaceutical synthesis, where it can be used to produce chiral drug molecules. Chiral amines are components of many small molecule pharmaceuticals, highlighting their importance in drug development .
Fine Chemicals and Agrochemicals
Beyond pharmaceuticals, chiral amines are used in the production of fine chemicals and agrochemicals, where their specific chirality can affect the efficacy and safety of these products .
Medicinal Chemistry
Chiral α-tertiary amines, a category that includes our compound of interest, are key structural motifs in medicinal chemistry. They are found in natural products, bioactive molecules, and are often preclinical candidates due to their biological relevance .
properties
IUPAC Name |
(1S)-1-(5-chloro-2-fluorophenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClFN.ClH/c1-5(11)7-4-6(9)2-3-8(7)10;/h2-5H,11H2,1H3;1H/t5-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJWNGZJNOWRDLV-JEDNCBNOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1)Cl)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=C(C=CC(=C1)Cl)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10Cl2FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1S)-1-(5-chloro-2-fluorophenyl)ethan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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